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Compound of Interest

Compound Name:

5-((tert-

Butoxycarbonyl)amino)nicotinic

acid

Cat. No.: B1291828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-((tert-Butoxycarbonyl)amino)nicotinic acid is a derivative of nicotinic acid, also known as

vitamin B3. The introduction of a tert-butoxycarbonyl (Boc) protecting group on the amino

functionality of the nicotinic acid backbone makes it a valuable building block in organic

synthesis, particularly in the preparation of more complex molecules for pharmaceutical and

medicinal chemistry research. The Boc group provides a stable yet readily cleavable protecting

group for the amine, allowing for selective reactions at other positions of the molecule. This

guide provides a comprehensive overview of its chemical properties, a detailed experimental

protocol for its synthesis, and available analytical data.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-((tert-
Butoxycarbonyl)amino)nicotinic acid is presented in the table below. It is crucial to

distinguish this compound from its isomer, 5-(((tert-Butoxycarbonyl)amino)methyl)nicotinic acid,

which possesses a different molecular weight and CAS number.
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Property Value Reference

IUPAC Name

5-[(tert-

butoxycarbonyl)amino]nicotinic

acid

[1]

CAS Number 337904-92-4 [1]

Molecular Formula C₁₁H₁₄N₂O₄ [1]

Molecular Weight 238.24 g/mol [1]

Appearance White powder [1]

Purity ≥97% [1]

Storage Temperature
2-8°C under an inert

atmosphere
[1]

InChI Key
KOKMNLWZMSIVQZ-

UHFFFAOYSA-N
[1]

Experimental Protocols
Synthesis of 5-((tert-Butoxycarbonyl)amino)nicotinic
Acid
A general and effective method for the synthesis of 5-((tert-Butoxycarbonyl)amino)nicotinic
acid proceeds from 2,5-pyridinedicarboxylic acid. The following protocol is adapted from

established procedures.

Materials:

2,5-Pyridinedicarboxylic acid

tert-Butanol

Triethylamine

Diphenylphosphoryl azide (DPPA)
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1N Aqueous Sodium Hydroxide (NaOH) solution

Diethyl ether

Water

Procedure:

Suspend 2,5-pyridinedicarboxylic acid (5.00 g, 29.9 mmol) in tert-butanol (35 mL).

To this suspension, add triethylamine (8.34 mL, 59.8 mmol) followed by diphenylphosphoryl

azide (7.10 mL, 32.9 mmol).

Heat the reaction mixture under reflux for 3 hours.

After the reaction is complete, cool the mixture using an ice bath.

Adjust the pH of the reaction mixture to >10 by the addition of a 1N aqueous sodium

hydroxide solution.

Wash the basic aqueous solution with diethyl ether to remove impurities.

Again, cool the aqueous layer in an ice bath and adjust the pH to approximately 4 with a 1N

aqueous sodium hydroxide solution.

Collect the resulting precipitate by filtration.

Wash the solid sequentially with water and diethyl ether.

Dry the product to yield 5-((tert-Butoxycarbonyl)amino)nicotinic acid as a white powder

(3.27 g, 45.9% yield).[1]

Purification:

The product can be purified by washing the filtered solid with cold water and diethyl ether.[1]

For higher purity, recrystallization from an appropriate solvent system can be employed.

Analytical Data
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¹H NMR Spectroscopy
The ¹H NMR spectrum of the synthesized 5-((tert-Butoxycarbonyl)amino)nicotinic acid in

DMSO-d₆ shows the following characteristic peaks:

Chemical Shift
(δ)

Multiplicity Integration Assignment Reference

1.49 ppm s 9H tert-Butyl group [1]

8.45 ppm s 1H
Pyridine ring

proton
[1]

8.66 ppm s 1H
Pyridine ring

proton
[1]

8.75 ppm s 1H
Pyridine ring

proton
[1]

9.83 ppm br 1H NH proton [1]

Note: Specific assignments for the pyridine ring protons were not provided in the source.

Biological Activity and Applications
As of the latest available information, there are no specific studies detailing the biological

activity, mechanism of action, or signaling pathways directly associated with 5-((tert-
Butoxycarbonyl)amino)nicotinic acid. Its primary utility lies as a protected amino acid

building block in the synthesis of more complex molecules with potential therapeutic

applications.

Nicotinic acid and its derivatives are known to be involved in various biological processes.

Nicotinic acid itself is a precursor to the coenzymes NAD and NADP, which are essential in

cellular metabolism. Pharmacological doses of nicotinic acid are used to treat dyslipidemia.

Derivatives of nicotinic acid have been investigated for a wide range of therapeutic areas,

including as antibacterial and anticancer agents.

The Boc-protected nature of 5-((tert-Butoxycarbonyl)amino)nicotinic acid makes it a key

intermediate for the synthesis of libraries of nicotinic acid derivatives. Researchers can utilize
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the carboxylic acid functionality for amide bond formation or other modifications, and

subsequently deprotect the amine for further functionalization. This allows for the systematic

exploration of structure-activity relationships in drug discovery programs targeting enzymes or

receptors where the nicotinic acid scaffold is a known pharmacophore.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-((tert-
Butoxycarbonyl)amino)nicotinic acid from 2,5-pyridinedicarboxylic acid.

2,5-Pyridinedicarboxylic Acid
tert-Butanol,

Triethylamine,
DPPA

Reflux (3h)Reaction Basification (pH > 10)
Ether Wash

Workup Acidification (pH ~ 4) Filtration & Washing 5-((tert-Butoxycarbonyl)amino)nicotinic Acid

Click to download full resolution via product page

Caption: Synthetic route for 5-((tert-Butoxycarbonyl)amino)nicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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